N-cyclohexyl-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-[6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]acetamide
• InChI: InChI=1S/C21H25N5O2/c1-14-8-9-16(12-15(14)2)18-10-11-19-24-25(21(28)26(19)23-18)13-20(27)22-17-6-4-3-5-7-17/h8-12,17H,3-7,13H2,1-2H3,(H,22,27)
• InChI Key: VVEIRLVAUVWANP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C(=NN(C3=O)CC(=O)NC4CCCCC4)C=C2)C
• Molecular Formula: C21H25N5O2
• Molecular Weight: 379.5 g/mol

Description

N-cyclohexyl-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C21H25N5O2 and its molecular weight is 379.464. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-(6-(3,4-dimethylphenyl)-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Assessment

Research has focused on synthesizing novel heterocyclic compounds incorporating the triazolo[4,3-b]pyridazine moiety and assessing their biological activities. For instance, studies have highlighted the synthesis of various heterocycles, such as pyridine, pyrimidine, and triazolo[1,5-c]pyrimidines, aiming to explore their potential as insecticidal agents, antiasthmatic agents, or for their antimicrobial and antioxidant activities (Fadda et al., 2017), (Medwid et al., 1990).

Antimicrobial and Antioxidant Properties

Some derivatives have been synthesized with the goal of evaluating their antimicrobial and antioxidant properties. For example, research has focused on the creation of novel pyridine and fused pyridine derivatives with potential antimicrobial and antioxidant activity, showcasing the diverse applicability of such compounds in medicinal chemistry (Flefel et al., 2018).

Structural and Synthetic Approaches

Studies have also detailed the synthetic routes to create these compounds, providing insights into their structural analysis, density functional theory (DFT) calculations, and energy framework studies. Such research underlines the importance of the synthetic versatility and the potential to tailor these compounds for specific biological activities (Sallam et al., 2021).

Potential Therapeutic Applications

The exploration of these compounds extends to potential therapeutic applications, including the development of anti-asthmatic agents, inhibitors of eosinophil infiltration, and compounds with antihistaminic activity. This underscores the therapeutic potential of such heterocyclic compounds in treating respiratory diseases and allergic conditions (Gyoten et al., 2003).